Cas no 1805055-92-8 (3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol
• CAS No: 1805055-92-8
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 4806064
• Update Time: 2025-06-30

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol

• Inchi： 1S/C8H8F3NO2/c1-14-8-6(7(10)11)5(9)2-4(3-13)12-8/h2,7,13H,3H2,1H3
• InChI Key： SGROTDXOQMWSFB-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=NC(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol: A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol, also known by its CAS Registry Number 1805055-92-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a pyridine ring substituted with a difluoromethyl group at position 3, a fluoro group at position 4, a methoxy group at position 2, and a hydroxymethyl group at position 6. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation-reduction processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and selectivity of the synthesis process. Researchers have also explored the application of microwave-assisted synthesis to accelerate reaction rates and reduce energy consumption.

The physical properties of 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol are highly dependent on its molecular structure. The presence of electron-withdrawing groups like fluorine atoms enhances the compound's stability and increases its melting point. Additionally, the hydroxymethyl group at position 6 introduces some degree of polarity to the molecule, which affects its solubility in various solvents. Recent studies have shown that this compound exhibits moderate solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for use in organic reactions requiring specific solvent environments.

In terms of chemical reactivity, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol is known for its ability to undergo nucleophilic aromatic substitution due to the electron-deficient nature of the pyridine ring. This property has been exploited in the development of novel heterocyclic compounds with potential applications in drug design. For example, researchers have reported the successful incorporation of this compound into bioactive molecules targeting specific enzymes involved in cancer pathways.

The application of 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and materials science. Recent studies have demonstrated its utility as a precursor for synthesizing conducting polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in energy storage devices like supercapacitors and batteries due to their high surface area and excellent electrical conductivity.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-methoxypyridine-6-methanol, with its unique structural features and versatile reactivity, continues to be a subject of intense research interest across multiple disciplines. Its role as a key intermediate in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in modern chemistry. As researchers continue to explore innovative synthetic routes and applications for this compound, it is expected to play an even more significant role in driving future technological advancements.